Cas no 2231675-73-1 (3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one)
3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one
- 3-bromo-7,7-dimethyl-6,8-dihydro-5H-pyrido[3,2-b]indol-9-one
- 3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one
-
- MDL: MFCD31621099
- Inchi: 1S/C13H13BrN2O/c1-13(2)4-9-11(10(17)5-13)12-8(16-9)3-7(14)6-15-12/h3,6,16H,4-5H2,1-2H3
- InChI Key: NOYFVMLWGOXPSX-UHFFFAOYSA-N
- SMILES: BrC1C=NC2=C(C=1)NC1=C2C(CC(C)(C)C1)=O
Computed Properties
- Exact Mass: 292.02113 g/mol
- Monoisotopic Mass: 292.02113 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 45.8
- Molecular Weight: 293.16
3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 190146-500mg |
3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one |
2231675-73-1 | 500mg |
$1020.00 | 2023-09-07 | ||
| Matrix Scientific | 190146-1g |
3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one |
2231675-73-1 | 1g |
$1823.00 | 2023-09-07 | ||
| Cooke Chemical | LN8088158-500mg |
3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3 |
2231675-73-1 | 2-b]indol-9-one | 500mg |
RMB 5364.80 | 2025-02-21 |
3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one
Comprehensive Overview of 3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one (CAS No. 2231675-73-1)
The compound 3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one (CAS No. 2231675-73-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and materials science research. Its unique structure, featuring a pyridoindole core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly for targeting neurological and oncological pathways. The presence of a bromine substituent at the 3-position enhances its reactivity, enabling diverse functionalization strategies.
In recent years, the demand for heterocyclic compounds like 3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one has surged, driven by advancements in small-molecule therapeutics and catalysis. This compound aligns with trends in fragment-based drug design, where modular building blocks are used to optimize drug candidates. Its tetrahydro-pyridoindole scaffold is also explored in photocatalysis and organic electronics, addressing growing interest in sustainable chemistry and energy-efficient materials.
The synthesis of 3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one typically involves multi-step reactions, including cyclization and bromination steps. Researchers emphasize its regioselectivity and yield optimization, common search queries among synthetic chemists. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing its purity, a topic frequently discussed in academic forums and patent literature.
From an SEO perspective, this compound attracts queries like "pyridoindole derivatives applications", "brominated heterocycles synthesis", and "CAS 2231675-73-1 suppliers". Its relevance to Alzheimer’s disease research and kinase inhibitors further boosts its online visibility. Laboratories often seek protocols for its scale-up production, reflecting industrial interest. Environmental and safety data, though non-hazardous, are also frequently searched to comply with green chemistry principles.
In conclusion, 3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one represents a versatile scaffold with broad interdisciplinary appeal. Its integration into high-throughput screening libraries and material science innovations underscores its importance. Future studies may explore its structure-activity relationships and bioconjugation potential, aligning with the demand for tailored molecular tools in life sciences.
2231675-73-1 (3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)